Cas no 1040065-72-2 (4-amino-4-(2,3-dihydro-1H-inden-5-yl)butanoic acid)

• Product Name: 4-amino-4-(2,3-dihydro-1H-inden-5-yl)butanoic acid
• CAS No: 1040065-72-2
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6092021
• PubChem ID: 43115621
• Update Time: 2025-06-28

4-amino-4-(2,3-dihydro-1H-inden-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(2,3-dihydro-1H-inden-5-yl)butanoic acid
• EN300-1858365
• 1040065-72-2

• Inchi： 1S/C13H17NO2/c14-12(6-7-13(15)16)11-5-4-9-2-1-3-10(9)8-11/h4-5,8,12H,1-3,6-7,14H2,(H,15,16)
• InChI Key： OGAJUPQERUQGPD-UHFFFAOYSA-N
• SMILES： OC(CCC(C1C=CC2CCCC=2C=1)N)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-amino-4-(2,3-dihydro-1H-inden-5-yl)butanoic acid

4-Amino-4-(2,3-Dihydro-1H-Inden-5-yl)butanoic Acid: A Comprehensive Overview

4-Amino-4-(2,3-dihydro-1H-inden-5-yl)butanoic acid (CAS No. 1040065-72-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Indenylbutanoic acid, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

4-Amino-4-(2,3-dihydro-1H-inden-5-yl)butanoic acid is a derivative of butanoic acid with an indan ring system and an amino group attached to the butanoic acid chain. The indan ring, a bicyclic structure consisting of a benzene ring fused with a cyclohexene ring, imparts unique chemical and physical properties to the molecule. The presence of the amino group adds further complexity and reactivity to the compound. The molecular formula of 4-Amino-4-(2,3-dihydro-1H-inden-5-yl)butanoic acid is C₁₃H₁₇NO₂, and its molecular weight is approximately 223.28 g/mol.

The compound exhibits good solubility in polar solvents such as water and ethanol, making it suitable for various chemical reactions and biological assays. Its melting point is around 160°C, and it has a moderate boiling point due to its molecular weight and functional groups. The presence of the carboxylic acid group also allows for the formation of salts, which can be useful in pharmaceutical formulations.

Synthesis Methods

The synthesis of 4-Amino-4-(2,3-dihydro-1H-inden-5-yl)butanoic acid has been explored through various routes, each with its own advantages and limitations. One common method involves the reaction of 5-bromomethylindan with an appropriate amine followed by carboxylation. This approach allows for the controlled introduction of the amino and carboxylic acid functionalities onto the indan ring system.

An alternative synthetic route involves the use of transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling or the Stille coupling. These methods offer high yields and excellent regioselectivity, making them suitable for large-scale production. Recent advancements in catalytic chemistry have further optimized these processes, reducing reaction times and improving overall efficiency.

Biological Activities

4-Amino-4-(2,3-dihydro-1H-inden-5-yl)butanoic acid has shown promising biological activities in various preclinical studies. One of its key applications is in the field of neuropharmacology, where it has been investigated for its potential as a modulator of neurotransmitter systems. Studies have demonstrated that this compound can interact with specific receptors in the central nervous system (CNS), potentially modulating neurotransmitter release and receptor activity.

In addition to its neuropharmacological effects, 4-Amino-4-(2,3-dihydro-1H-inden-5-yl)butanoic acid has also been studied for its anti-inflammatory properties. Research has shown that it can inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases. These findings have sparked interest in exploring its therapeutic applications in conditions such as arthritis and multiple sclerosis.

Clinical Trials and Research Advancements

The potential therapeutic applications of 4-Amino-4-(2,3-dihydro-1H-inden-5-yl)butanoic acid have led to several clinical trials aimed at evaluating its safety and efficacy. Early-phase clinical trials have shown promising results in terms of safety profiles and pharmacokinetic properties. However, more extensive studies are needed to fully understand its therapeutic potential.

Recent research has also focused on optimizing the delivery methods for this compound to enhance its bioavailability and reduce side effects. Nanotechnology-based delivery systems have shown particular promise in this regard, allowing for targeted delivery to specific tissues or cells. These advancements could significantly improve the therapeutic outcomes associated with this compound.

FUTURE PERSPECTIVES AND CONCLUSIONS

4-Amino-4-(2,3-dihydro-1H-inden-5-yl)butanoic acid (CAS No. 1040065-72-2) represents a promising candidate for various therapeutic applications due to its unique chemical structure and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating neurological disorders and inflammatory conditions.

The development of novel synthesis methods and delivery systems will be crucial in advancing this compound from preclinical studies to clinical practice. As more data becomes available from ongoing clinical trials, it is hoped that this compound will contribute significantly to improving patient outcomes in various medical fields.